Cas no 96474-20-3 (Serine,N-acetyl-O-butyl-)

Serine,N-acetyl-O-butyl- structure
Serine,N-acetyl-O-butyl- structure
Product Name:Serine,N-acetyl-O-butyl-
CAS No:96474-20-3
MF:C9H17NO4
MW:203.23558306694
CID:817156
PubChem ID:125967
Update Time:2025-04-19

Serine,N-acetyl-O-butyl- Chemical and Physical Properties

Names and Identifiers

    • Serine,N-acetyl-O-butyl-
    • 2-acetamido-3-butoxypropanoic acid
    • 3-butoxy-2-acetylaminopropionic acid
    • AKOS014779573
    • 96474-20-3
    • O-Butyl-N-(1-hydroxyethylidene)serine
    • SCHEMBL22099916
    • BUAPA
    • DTXSID60914497
    • Inchi: 1S/C9H17NO4/c1-3-4-5-14-6-8(9(12)13)10-7(2)11/h8H,3-6H2,1-2H3,(H,10,11)(H,12,13)
    • InChI Key: YTZRKCIRIPWRQM-UHFFFAOYSA-N
    • SMILES: O(CCCC)CC(C(=O)O)NC(C)=O

Computed Properties

  • Exact Mass: 203.116
  • Monoisotopic Mass: 203.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Density: 1.102
  • Boiling Point: 408.5°Cat760mmHg
  • Flash Point: 200.9°C
  • Refractive Index: 1.461
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